Cas no 481066-02-8 (1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-)
481066-02-8 structure
Product Name:1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-
CAS No:481066-02-8
MF:C9H8F3NO
MW:203.1611328125
MDL:MFCD13689135
CID:4782279
Update Time:2023-08-17
1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-one
- 1-[6-(trifluoromethyl)pyridin-3-yl]propan-1-one
- 1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]-
- 1-[6-(Trifluoromethyl)-3-pyridyl]propan-1-one
-
- MDL: MFCD13689135
- Inchi: 1S/C9H8F3NO/c1-2-7(14)6-3-4-8(13-5-6)9(10,11)12/h3-5H,2H2,1H3
- InChI Key: WEOTUSVQOXOHIX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CN=1)C(CC)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 1.9
- Topological Polar Surface Area: 30
1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 218440-2.500g |
1-(6-(Trifluoromethyl)pyridin-3-yl)propan-1-one, 95% |
481066-02-8 | 95% | 2.500g |
$2063.00 | 2023-09-06 |
1-Propanone, 1-[6-(trifluoromethyl)-3-pyridinyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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